Cas no 2137026-65-2 ((2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one)

• Product Name: (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one
• CAS No: 2137026-65-2
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 5939992
• PubChem ID: 165462838
• Update Time: 2025-06-27

(2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-796287
• 2137026-65-2
• (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one

• Inchi： 1S/C7H8ClNOS/c1-4(9)7(10)5-2-11-3-6(5)8/h2-4H,9H2,1H3/t4-/m1/s1
• InChI Key： GFUIUYJEATWFKJ-SCSAIBSYSA-N
• SMILES： ClC1=CSC=C1C([C@@H](C)N)=O

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3Ų

Additional information on (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one

Comprehensive Overview of (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one (CAS No. 2137026-65-2)

The compound (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one (CAS No. 2137026-65-2) is a chiral amino ketone derivative with a thiophene backbone, featuring a chloro substitution at the 4-position. This structurally unique molecule has garnered significant attention in medicinal chemistry and pharmaceutical research, particularly in the development of small-molecule therapeutics. Its stereospecificity (R-configuration) and heterocyclic core make it a valuable intermediate for designing bioactive compounds targeting neurological and metabolic pathways.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one. Researchers are increasingly exploring its potential in enzyme inhibition and receptor modulation, aligning with the rise of precision medicine. The compound’s thiophene moiety is particularly noteworthy, as this scaffold is frequently utilized in FDA-approved drugs due to its metabolic stability and drug-like properties.

From a synthetic chemistry perspective, the 4-chlorothiophene group in CAS 2137026-65-2 offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations. This adaptability makes it a preferred choice for constructing molecular libraries in high-throughput screening campaigns. Moreover, its amino ketone functionality enables further derivatization into imidazolidinones or oxazolines, expanding its utility in peptidomimetics design.

In the context of green chemistry, (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one has been investigated for solvent-free synthesis routes, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Computational studies (in silico modeling) predict favorable ADMET profiles for derivatives of this compound, reinforcing its relevance in lead optimization pipelines.

The compound’s chirality also positions it as a candidate for asymmetric catalysis applications. With the pharmaceutical sector prioritizing enantioselective synthesis, CAS 2137026-65-2 serves as a critical scaffold for developing stereocontrolled APIs. Its structural analogs have shown promise in preclinical studies for CNS disorders, further driving interest in its structure-activity relationships (SAR).

For researchers querying "thiophene-based drug intermediates" or "chiral amino ketones applications", this compound exemplifies the intersection of scaffold diversity and therapeutic potential. Its patent landscape reveals filings in kinase inhibitor technologies, reflecting its commercial viability. Analytical methods like HPLC chiral separation and X-ray crystallography are typically employed to characterize its purity and absolute configuration.

In summary, (2R)-2-amino-1-(4-chlorothiophen-3-yl)propan-1-one (CAS No. 2137026-65-2) represents a multifaceted tool for modern chemical biology. Its combination of heterocyclic stability, chiral purity, and synthetic flexibility ensures its continued prominence in both academic and industrial research, particularly in addressing undruggable targets and personalized therapeutics.